6-[(2-Imino-1-pyrrolidinyl)methyl]-2,4(1H,3H)-pyrimidinedione

• IUPAC Name: 6-[(2-iminopyrrolidin-1-yl)methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C9H12N4O2/c10-7-2-1-3-13(7)5-6-4-8(14)12-9(15)11-6/h4,10H,1-3,5H2,(H2,11,12,14,15)
• InChI Key: RLLREWMUNGDEIX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=N)N(C1)CC2=CC(=O)NC(=O)N2
• Molecular Formula: C9H12N4O2
• Molecular Weight: 208.22 g/mol

Description

6-[(2-Imino-1-pyrrolidinyl)methyl]-2,4(1H,3H)-pyrimidinedione is a useful research compound. Its molecular formula is C9H12N4O2 and its molecular weight is 208.22 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Intermediates in Organic Chemistry

6-[(2-Imino-1-pyrrolidinyl)methyl]-2,4(1H,3H)-pyrimidinedione and its derivatives have been primarily studied in the context of organic synthesis. For instance, a method for synthesizing 6-imino-5-tetrahydro-1H-2-pyrrolylidenhexahydro-2,4-pyrimidinediones, which are intermediates for the synthesis of C-azanucleosides, has been developed (Martirosyan et al., 2010). These compounds are significant due to their potential applications in the synthesis of biologically active nucleoside analogs.

Reactions and Chemical Transformations

The thermal reactions of certain pyrimidinedione derivatives, including 6-methyl-5-[(substituted hydrazino)methyl]-2,4(1H,3H)-pyrimidinediones, have been studied to understand their chemical behavior and potential for further chemical transformations (Noguchi et al., 1991). These studies provide insights into the possible uses of these compounds in advanced organic synthesis.

Applications in Medicinal Chemistry

In the realm of medicinal chemistry, some derivatives of 6-[(2-Imino-1-pyrrolidinyl)methyl]-2,4(1H,3H)-pyrimidinedione have been investigated for their potential biological activities. For instance, certain 2,4(1H,3H)-pyrimidinedione derivatives have shown promise as potent inhibitors of HIV types 1 and 2, indicating their potential as antiviral agents (Buckheit et al., 2007).

Biosynthesis and Natural Product Chemistry

Additionally, the compound and its related structures have been studied in the context of biosynthesis, particularly in the synthesis of essential biomolecules like riboflavin (vitamin B2). The biosynthesis pathway of riboflavin involves intermediates such as 5-amino-6-ribitylamino-2,4(1H,3H)-pyrimidinedione, highlighting the significance of these compounds in natural product chemistry and biochemistry (Bacher et al., 2000).